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Compound of Interest

Compound Name: Methyl 3-bromopropanoate

Cat. No.: B147280

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Methyl 3-bromopropanoate, a versatile reagent in organic synthesis. The information is
presented to be a valuable resource for laboratory and research applications.

Core Physical Properties

Methyl 3-bromopropanoate is a colorless to light yellow liquid.[1] It is a crucial intermediate in
the synthesis of various pharmaceuticals and agrochemicals due to its reactive bromine
substituent.[1]

Table 1: Quantitative Physical Properties of Methyl 3-bromopropanoate
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Property Value Source(s)
Molecular Formula C4H7BrO2 [1112][3]
Molecular Weight 167.00 g/mol [1][3]
Density 1.53 g/mL at 25 °C [4115][6]
Boiling Point 64-66 °C at 18 mmHg [L1I5161[7]
105 °C at 60 mmHg 2]

Melting Point Not available [8]
Refractive Index (n20/D) 1.458 [41151[6]
Flash Point 75 °C (167 °F) - closed cup [2][7]
Solubility Immiscible in water [519]
Appearance Colorless to light yellow liquid [1][2]

Experimental Protocols

Detailed methodologies for determining the key physical properties of liquid compounds like

Methyl 3-bromopropanoate are outlined below.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10] The Thiele tube method is a common and efficient technique for this

determination, requiring a small sample size.[11]

Apparatus:

e Thiele tube

e Thermometer

e Small test tube

e Capillary tube (sealed at one end)
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e Heat source (e.g., Bunsen burner)
¢ Mineral oil or other suitable heating bath liquid

Procedure:

Fill the Thiele tube with a suitable heating bath liquid.
o Place a few milliliters of Methyl 3-bromopropanoate into the small test tube.
 Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

o Attach the test tube to the thermometer and immerse them in the Thiele tube, ensuring the
sample is level with the thermometer bulb.

o Gently heat the side arm of the Thiele tube.

o Observe for a continuous stream of bubbles emerging from the open end of the capillary
tube.

e Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[11][12]

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it can be determined by
accurately measuring the mass of a known volume.[13]

Apparatus:

o Graduated cylinder or pycnometer (density bottle)
e Analytical balance

Procedure:

o Measure and record the mass of a clean, dry graduated cylinder or pycnometer.[14][15]
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e Add a known volume of Methyl 3-bromopropanoate to the graduated cylinder or fill the
pycnhometer to its calibrated volume.

e Measure and record the combined mass of the container and the liquid.[14][15]
o Calculate the mass of the liquid by subtracting the mass of the empty container.

o Calculate the density using the formula: Density = Mass / Volume.[14] For higher precision,
repeat the measurement multiple times and calculate the average.[14]

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and can be used to identify and
assess the purity of a substance.

Apparatus:
e Abbe refractometer
o Constant temperature water bath

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.

» Calibrate the instrument using a standard sample with a known refractive index (e.g., distilled
water).

o Place a few drops of Methyl 3-bromopropanoate onto the surface of the prism.

» Close the prisms and allow the sample to equilibrate to the desired temperature (typically
20°C), which can be maintained by a circulating water bath.

e Look through the eyepiece and adjust the control to bring the dividing line between the light
and dark fields into sharp focus on the crosshairs.

o Read the refractive index value from the scale.
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Experimental Workflow Visualization

The following diagram illustrates a typical laboratory synthesis of Methyl 3-bromopropanoate.
One common method involves the reaction of methyl acrylate with hydrogen bromide.[16]
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Caption: Synthesis workflow for Methyl 3-bromopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147280#physical-properties-of-methyl-3-
bromopropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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